Cas no 64152-09-6 (3-(Methoxycarbonyl)-4-nitrobenzoic Acid)

• Product Name: 3-(Methoxycarbonyl)-4-nitrobenzoic Acid
• CAS No: 64152-09-6
• MF: C₉H₇NO₆
• MW: 225.154982805252
• MDL: MFCD09026978
• CID: 500055
• PubChem ID: 12350518
• Update Time: 2025-04-19

3-(Methoxycarbonyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)-4-nitrobenzoic acid
• 1,3-Benzenedicarboxylic acid, 4-nitro-3-methyl ester
• 3-methoxycarbonyl-4-nitrobenzoic acid
• 4-Nitro-3-methoxylcarbonyl benzoic acid
• 4-Nitro-1,3-benzenedicarboxylic acid 3-methyl ester
• 4-Nitro-3-methoxylcarbonyl benzoic acid
• PubChem22935
• KRACQAXEQJJYLE-UHFFFAOYSA-N
• 9822AB
• 3-(methoxycarbonyl)-4-nitrobenzoicacid
• TRA0073464
• 3-methoxycarbonyl-4-nitro-benzoic acid
• SY005792
• AX8099410
• AB0058248
• A24306
• DTXSID10493227
• AC-7341
• AS-31166
• SCHEMBL2722165
• AKOS015904492
• CS-0205480
• 64152-09-6
• FT-0690082
• MFCD09026978
• 3-Methyl 4-nitro-1,3-benzenedicarboxylate
• 1,3-Benzenedicarboxylic acid, 4-nitro-, 3-methyl ester
• K37WQL25U2
• DB-017916
• 3-(Methoxycarbonyl)-4-nitrobenzoic Acid

• MDL： MFCD09026978
• Inchi： 1S/C9H7NO6/c1-16-9(13)6-4-5(8(11)12)2-3-7(6)10(14)15/h2-4H,1H3,(H,11,12)
• InChI Key： KRACQAXEQJJYLE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)O)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02700
• Monoisotopic Mass: 225.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186-188 ºC
• Boiling Point: 415.9℃ at 760 mmHg
• Flash Point: 205.344℃
• Refractive Index: 1.594
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 109.42000
• LogP: 1.60280
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Methoxycarbonyl)-4-nitrobenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)